3-phenyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzo[c]isoxazole-5-carboxamide

• IUPAC Name: 3-phenyl-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]-2,1-benzoxazole-5-carboxamide
• InChI: InChI=1S/C24H17N3O2S/c28-24(26-14-18-7-4-11-25-22(18)19-10-12-30-15-19)17-8-9-21-20(13-17)23(29-27-21)16-5-2-1-3-6-16/h1-13,15H,14H2,(H,26,28)
• InChI Key: HMEKVEPQYPUFCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C=C(C=CC3=NO2)C(=O)NCC4=C(N=CC=C4)C5=CSC=C5
• Molecular Formula: C24H17N3O2S
• Molecular Weight: 411.5 g/mol
• CAS No.: 2034433-86-6

Description

3-phenyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzo[c]isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C24H17N3O2S and its molecular weight is 411.48. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. It is known that many bioactive aromatic compounds containing similar structures have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For example, some indole derivatives have been found to inhibit certain viruses

Biochemical Pathways

For example, indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants . This compound may affect similar pathways, but more research is needed to confirm this.

Pharmacokinetics

It is known that many heterocyclic compounds are in clinical use to treat infectious diseases These compounds often have favorable pharmacokinetic properties, suggesting that this compound may also have good bioavailability

Result of Action

For example, some compounds have been found to induce various nuclear features such as chromatin fragmentation and condensation . This compound may have similar effects, but more research is needed to confirm this.

Biochemical Analysis

Biochemical Properties

Thiophene derivatives, which this compound is a part of, have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are remarkably effective compounds both with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Cellular Effects

It is known that thiophene derivatives can have a wide range of effects on cells, including influencing cell function, impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiophene derivatives have been reported to interact with a variety of biomolecules, potentially leading to changes in gene expression and enzyme activation or inhibition .